2-(4-methoxyphenyl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide
CAS No.: 946209-79-6
Cat. No.: VC4594810
Molecular Formula: C19H18N2O3
Molecular Weight: 322.364
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 946209-79-6 |
|---|---|
| Molecular Formula | C19H18N2O3 |
| Molecular Weight | 322.364 |
| IUPAC Name | 2-(4-methoxyphenyl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide |
| Standard InChI | InChI=1S/C19H18N2O3/c1-23-17-9-7-14(8-10-17)11-19(22)20-13-16-12-18(24-21-16)15-5-3-2-4-6-15/h2-10,12H,11,13H2,1H3,(H,20,22) |
| Standard InChI Key | JDLKGDXFOUNQBU-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)CC(=O)NCC2=NOC(=C2)C3=CC=CC=C3 |
Introduction
The compound 2-(4-methoxyphenyl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide is a complex organic molecule that has garnered attention in the fields of medicinal chemistry and pharmacology due to its potential therapeutic applications. This compound features a unique structure that includes an acetamide moiety, a phenyl group, and an oxazole ring, which are known for their diverse biological activities.
Synthesis of Similar Compounds
The synthesis of compounds with similar structures typically involves multi-step organic reactions. For instance, N-[2-(4-methoxyphenyl)ethyl]-2-(5-phenyl-1,2-oxazol-3-yl)acetamide is synthesized through various chemical reactions involving starting materials commonly used in organic synthesis. The general synthetic route includes careful control of reaction conditions such as temperature and pH to ensure high yields and purity of the final product.
Analytical Techniques
Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are crucial for confirming the structure and purity of synthesized compounds. These methods provide detailed information about the molecular structure and help in identifying potential impurities .
Research Findings and Future Directions
Research on compounds with similar structures suggests potential applications in drug development, particularly for conditions where modulation of specific biological pathways is required. For example, N-(3-Cyano-4,5,6,7-tetrahydrobenzothiophen-2-yl)-2-[[5-[(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide has shown promise as a possible 5-lipoxygenase (5-LOX) inhibitor .
Future studies on 2-(4-methoxyphenyl)-N-[(5-phenyl-1,2-oxazol-3-yl)methyl]acetamide should focus on its synthesis, structural confirmation using NMR and mass spectrometry, and evaluation of its biological activity through in vitro and in vivo experiments.
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